N,N,N',N',N'',N''-Hexabutyl-N'''-methylphosphorimidic triamide

• CAS No.: 80166-24-1
• Molecular Formula: C25H57N4P
• Molecular Weight: 444.7 g/mol
• IUPAC Name: N-[bis(dibutylamino)-methylimino-λ5-phosphanyl]-N-butylbutan-1-amine
• InChI: InChI=1S/C25H57N4P/c1-8-14-20-27(21-15-9-2)30(26-7,28(22-16-10-3)23-17-11-4)29(24-18-12-5)25-19-13-6/h8-25H2,1-7H3
• InChI Key: RWFZTOIQGMZMQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)P(=NC)(N(CCCC)CCCC)N(CCCC)CCCC

Description

N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide is a complex organic compound that belongs to the class of phosphorimidic triamides. These compounds are characterized by the presence of multiple amide groups attached to a central phosphorus atom. They are often used in various chemical reactions and have applications in different scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide typically involves the reaction of hexabutylamine with a phosphorus-containing reagent under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. Common solvents used in the synthesis include dichloromethane and toluene.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions using similar reagents and conditions as in the laboratory synthesis. The process is optimized for yield and purity, often involving multiple purification steps such as distillation and recrystallization.

Chemical Reactions Analysis

Types of Reactions

N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphoramide oxides.

Reduction: Reduction reactions can convert it into different phosphoramide derivatives.

Substitution: The amide groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphoramide oxides, while substitution reactions can produce various substituted phosphoramides.

Scientific Research Applications

N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s structure allows it to form stable complexes with these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N,N,N’,N’,N’‘,N’'-Hexabutylphosphorimidic triamide
• N,N,N’,N’,N’‘,N’'-Hexamethylphosphorimidic triamide
• N,N,N’,N’,N’‘,N’'-Hexaethylphosphorimidic triamide

Uniqueness

N,N,N’,N’,N’‘,N’‘-Hexabutyl-N’‘’-methylphosphorimidic triamide is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. These properties make it suitable for specialized applications that similar compounds may not be able to achieve.